Cas no 1806414-84-5 (4-Mercapto-1H-benzimidazole-6-carboxamide)

• Product Name: 4-Mercapto-1H-benzimidazole-6-carboxamide
• CAS No: 1806414-84-5
• MF: C₈H₇N₃OS
• MW: 193.225679636002
• CID: 4824892
• Update Time: 2025-06-09

4-Mercapto-1H-benzimidazole-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-Mercapto-1H-benzimidazole-6-carboxamide

• Inchi： 1S/C8H7N3OS/c9-8(12)4-1-5-7(6(13)2-4)11-3-10-5/h1-3,13H,(H2,9,12)(H,10,11)
• InChI Key： UKPKBZODSUYOOE-UHFFFAOYSA-N
• SMILES： SC1=CC(C(N)=O)=CC2=C1N=CN2

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• XLogP3: 0.5
• Topological Polar Surface Area: 72.8

Additional information on 4-Mercapto-1H-benzimidazole-6-carboxamide

Comprehensive Overview of 4-Mercapto-1H-benzimidazole-6-carboxamide (CAS No. 1806414-84-5)

4-Mercapto-1H-benzimidazole-6-carboxamide (CAS No. 1806414-84-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the benzimidazole family, a class of heterocyclic aromatic organic compounds known for their diverse biological activities. The presence of both mercapto (-SH) and carboxamide (-CONH₂) functional groups in its structure makes it a versatile intermediate for drug development and other applications.

In recent years, the demand for benzimidazole derivatives has surged due to their potential in treating various diseases, including cancer, viral infections, and inflammatory conditions. Researchers are particularly interested in 4-Mercapto-1H-benzimidazole-6-carboxamide because of its unique structural features, which may enhance binding affinity to biological targets. This compound is often explored in the context of enzyme inhibition and molecular docking studies, where its thiol group plays a critical role in modulating interactions with proteins.

The synthesis of 4-Mercapto-1H-benzimidazole-6-carboxamide involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. Its CAS number 1806414-84-5 serves as a unique identifier in chemical databases, ensuring accurate tracking and regulatory compliance. The compound's purity and stability are crucial for reproducible results in research, and advanced analytical techniques like HPLC and NMR spectroscopy are employed to characterize it.

One of the trending topics in the scientific community is the role of small molecules in drug discovery. 4-Mercapto-1H-benzimidazole-6-carboxamide fits into this narrative as a promising scaffold for designing novel therapeutics. Its potential applications extend to antioxidant and chelating agent research, where the thiol group can interact with metal ions or reactive oxygen species. These properties make it relevant to studies on oxidative stress-related diseases, a hot topic in modern medicine.

From an industrial perspective, 4-Mercapto-1H-benzimidazole-6-carboxamide is also valued for its role in material science. Its ability to form stable complexes with metals opens doors for applications in catalysis and nanotechnology. Researchers are investigating its use in sensor development, where its redox-active thiol group can detect environmental pollutants or biomarkers. This aligns with the growing interest in green chemistry and sustainable technologies.

For those searching about benzimidazole carboxamide derivatives or thiol-containing heterocycles, this compound represents a fascinating case study. Its structure-activity relationship (SAR) is a subject of ongoing research, with computational models predicting its interactions with biological targets. The compound's solubility and bioavailability are also key considerations for its practical use, making it a frequent topic in medicinal chemistry forums.

In summary, 4-Mercapto-1H-benzimidazole-6-carboxamide (CAS No. 1806414-84-5) is a multifaceted compound with broad implications in pharmaceuticals, biochemistry, and materials science. Its unique structural attributes and functional groups make it a valuable tool for researchers tackling some of today's most pressing scientific challenges. As interest in targeted drug design and functional materials continues to grow, this compound is poised to remain at the forefront of innovation.